6-Ethyl-5-[4-(methylamino)-3-nitrophenyl]pyrimidine-2,4-diamine

• CAS RN: 118344-67-5
• Molecular Formula: C13H16N6O2
• Molecular Weight: 288.31 g/mol
• IUPAC Name: 6-ethyl-5-[4-(methylamino)-3-nitrophenyl]pyrimidine-2,4-diamine
• InChI: InChI=1S/C13H16N6O2/c1-3-8-11(12(14)18-13(15)17-8)7-4-5-9(16-2)10(6-7)19(20)21/h4-6,16H,3H2,1-2H3,(H4,14,15,17,18)
• InChI Key: UEBWOKUSTFIFOC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC(=N1)N)N)C2=CC(=C(C=C2)NC)[N+](=O)[O-]

Description

6-Ethyl-5-[4-(methylamino)-3-nitrophenyl]pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C13H16N6O2 and its molecular weight is 288.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2,4-Diamino-5-(4-chloro-3-nitro phenyl)-6-ethylpyrimidine (nitropyrimethamine) (10 g) in aqueous methylamine solution (40%; 200 ml) was refluxed for 48 hours with the further addition of methylamine solution (100 ml) after 24 hours and 36 hours. An orange colour slowly developed and the consumption of starting material was monitored by t.l.c. After cooling and dilution with water, the crystalline product was collected and recrystallized from aqueous DMF to yield orange prisms of 2,4-Diamino-5-(4-methylamino-3-nitrophenyl)-6-ethylpyrimidine (9.0 g. 92%), m.p. 262°-265° C. (Elemental analysis: C, 53.9; H, 5.9; N, 29.3%; calculated: C, 54.2; H, 5.6; N, 29.2%).